Cas no 537-39-3 (Trielaidin)
Trielaidin structure
Trielaidin Properties
Names and Identifiers
-
- 9-Octadecenoic acid,1,1',1''-(1,2,3-propanetriyl) ester, (9E,9'E,9''E)-
- 1,2,3-propanetriyl tris[(E)-9-octadecenoate]
- Glyceryl trielaidate
- TRIELAIDIN
- Trielaidin (9tr)
- Glycerol Elaidate
- 1,2,3-Tri(trans-9-octadecenoyl) Glycerol
- Trielaidoylglycerol
- Glycerol trielaidate
- 352S6U20HL
- propane-1,2,3-triyl tris[(9E)-octadec-9-enoate]
- (E,E,E)-9-Octadecenoic acid, 1,2,3-propanetriyl ester
- glycerine trioleate
- 9-Octadecenoic acid, 1,2,3-propanetriyl ester, (E,E,E)-
- propane-1,2,3-triyl (9E,9'E,9''E)tris-octadec-9-enoate
- (9E,9'E,9''E)-9-Octadecenoic acid, 1,2,3-propanetriyl ester
- Glyceryl trielaidate, &
- Q27124197
- PHYFQTYBJUILEZ-WUOFIQDXSA-N
- NS00080206
- EINECS 208-665-0
- 1,2,3-Tri(trans-9-octadecenoyl)Glycerol
- 9-OCTADECENOIC ACID, 1,1',1''-(1,2,3-PROPANETRIYL) ESTER, (9E,9'E,9''E)-
- DTXSID101318457
- CS-0185734
- 2,3-Bis[(9E)-9-octadecenoyloxy]propyl (9E)-9-octadecenoate
- 2,3-Bis[(9E)-9-octadecenoyloxy]propyl (9E)-9-octadecenoate #
- HY-W127506
- PD126637
- 1,2,3-Propanetriyl tris((E)-9-octadecenoate)
- SCHEMBL2829782
- T1392
- (9E,9'E,9''E)-propane-1,2,3-triyl trioctadec-9-enoate
- AKOS015903859
- 1,3-bis[(9E)-octadec-9-enoyloxy]propan-2-yl (9E)-octadec-9-enoate
- CHEBI:53759
- T72588
- 9-OCTADECENOIC ACID, 1,2,3-PROPANETRIYL ESTER, (9E,9'E,9''E)-
- 2,3-bis[[(E)-octadec-9-enoyl]oxy]propyl (E)-octadec-9-enoate
- UNII-352S6U20HL
- 537-39-3
- MFCD00067496
- 9-Octadecenoic acid, 1,2,3-propanetriyl ester, (9E,9'E,9''E)
- Glyceryl trielaidate, >=99%
- Tri-9(e)-octadecenoin
- SCHEMBL23729
- 2,3-bis(((E)-octadec-9-enoyl)oxy)propyl (E)-octadec-9-enoate
- propane-1,2,3-triyl tris((9E)-octadec-9-enoate)
- +Expand
-
- MFCD00067496
- PHYFQTYBJUILEZ-WUOFIQDXSA-N
- 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54H,4-24,31-53H2,1-3H3/b28-25+,29-26+,30-27+
- O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
Computed Properties
- 884.783
- 0
- 6
- 53
- 884.783
- 63
- 1010
- 0
- 0
- 0
- 3
- 0
- 1
- 22.4
- nothing
- 0
- 78.9
Experimental Properties
- 18.09710
- 78.90000
- 1.4381 (estimate)
- 720.29°C (rough estimate)
- 41.0 to 44.0 deg-C
- 302.6°C
- Not determined
- Not determined
- 0.9028 (rough estimate)
Trielaidin Price
Trielaidin Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:537-39-3)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:537-39-3)
XU NV SHI
15221998634
1986399151@qq.com
Anpel
Audited Supplier
(CAS:537-39-3)
AN PU SHI YAN
15618996369
shanpel@anpel.com.cn
Trielaidin Related Literature
-
1. Heats of hydrogenation of large molecules. Part 3.—Five simple unsaturated triglycerides (triacylglycerols)Donald W. Rogers,Debendra N. Choudhury J. Chem. Soc. Faraday Trans. 1 1978 74 2868
-
Elissia T. Franklin,Yu Xia Analyst 2020 145 6532
-
3. Heats of hydrogenation of large molecules. Part 3.—Five simple unsaturated triglycerides (triacylglycerols)Donald W. Rogers,Debendra N. Choudhury J. Chem. Soc. Faraday Trans. 1 1978 74 2868
-
4. Index pages
-
5. 106. An X-ray and thermal examination of the glycerides. Part VIII. Glycerides of erucic, brassidic, oleic, and elaidic acidsM. G. R. Carter,T. Malkin J. Chem. Soc. 1947 554
-
Guifang Feng,Yanhong Hao,Liang Wu,Suming Chen Chem. Sci. 2020 11 7244
-
8. A step ahead towards the green synthesis of monodisperse gold nanoparticles: the use of crude glycerol as a greener and low-cost reducing agentRashida Parveen,Germano Tremiliosi-Filho RSC Adv. 2016 6 95210
-
9. Index pages
-
10. 330. The interconversion of cis- and trans-modifications of monoethylenic higher fatty acids by nitrogen trioxide (the “elaidin” reaction)H. N. Griffiths,T. P. Hilditch J. Chem. Soc. 1932 2315
537-39-3 (Trielaidin) Related Products
- 1338-43-8(Sorbitan monooleate)
- 9005-70-3(Tween® 85)
- 122-32-7(triolein)
- 26266-58-0(Sorbitan Trioleate)
- 111-03-5(1-Oleoyl-rac-glycerol)
- 8001-79-4(Castor oil)
- 26303-90-2(4-Decenoic acid)
- 25496-72-4(Glyceryl monooleate)
- 101-34-8(9-Octadecenoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester,(9Z,9'Z,9''Z,12R,12'R,12''R)-)
- 15818-46-9(9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-(2-hydroxy-1,3-propanediyl) ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:537-39-3)Trielaidin
99%
5g
376.0